Cas no 1858240-97-7 (Thiophene-3-carboxylic acid 1,1-dioxide)

Thiophene-3-carboxylic acid 1,1-dioxide is a sulfone derivative of thiophene carboxylic acid, characterized by its stable sulfone functional group and carboxylic acid moiety. This compound is primarily used as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (sulfone) and electron-donating (carboxylic acid) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. Its high purity and well-defined structure make it a valuable building block for constructing heterocyclic frameworks. The compound is typically supplied as a white to off-white crystalline solid, with good solubility in polar organic solvents, facilitating its use in various synthetic applications.

Thiophene-3-carboxylic acid 1,1-dioxide structure

1858240-97-7 structure

Product Name:Thiophene-3-carboxylic acid 1,1-dioxide

CAS No:1858240-97-7

MF:C₅H₄O₄S

MW:160.147860527039

CID:5042088

PubChem ID:112758041

Update Time:2025-06-13

Thiophene-3-carboxylic acid 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

- Thiophene-3-carboxylic acid 1,1-dioxide
- 1,1-dioxothiophene-3-carboxylic acid
- Inchi： 1S/C5H4O4S/c6-5(7)4-1-2-10(8,9)3-4/h1-3H,(H,6,7)
- InChI Key： BJIJSHPANGLCGD-UHFFFAOYSA-N
- SMILES： S1(C=CC(C(=O)O)=C1)(=O)=O

Computed Properties

Exact Mass: 159.98302978g/mol
Monoisotopic Mass: 159.98302978g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 79.8

Thiophene-3-carboxylic acid 1,1-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T221760-250mg	Thiophene-3-carboxylic acid 1,1-dioxide	1858240-97-7	250mg	$ 275.00	2022-06-03
TRC	T221760-500mg	Thiophene-3-carboxylic acid 1,1-dioxide	1858240-97-7	500mg	$ 450.00	2022-06-03
TRC	T221760-1000mg	Thiophene-3-carboxylic acid 1,1-dioxide	1858240-97-7	1g	$ 720.00	2022-06-03

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene sulfoxides

Additional information on Thiophene-3-carboxylic acid 1,1-dioxide

Comprehensive Analysis of Thiophene-3-carboxylic acid 1,1-dioxide (CAS No. 1858240-97-7): Properties, Applications, and Industry Trends

Thiophene-3-carboxylic acid 1,1-dioxide (CAS No. 1858240-97-7) is a specialized organic compound gaining attention in pharmaceutical and material science research. This sulfone derivative of thiophene exhibits unique reactivity due to its sulfur dioxide moiety, making it valuable for synthesizing heterocyclic compounds. Recent studies highlight its role as a versatile building block in drug discovery, particularly for kinase inhibitors and anti-inflammatory agents.

The compound's electronic properties are of particular interest in organic electronics. Researchers are exploring its potential in organic photovoltaics (OPVs) and OLED materials, where its ability to modify electron transport could improve device efficiency. With the global push for sustainable energy solutions, Thiophene-3-carboxylic acid 1,1-dioxide derivatives are being investigated as components in next-generation energy storage materials.

From a synthetic chemistry perspective, the CAS 1858240-97-7 compound offers several advantages. Its carboxylic acid group allows for easy functionalization through esterification or amidation reactions, while the 1,1-dioxide structure enhances stability compared to simple thiophenes. These features address common challenges in medicinal chemistry optimization, explaining its growing popularity in high-throughput screening libraries.

Analytical characterization of Thiophene-3-carboxylic acid 1,1-dioxide typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's solubility profile (soluble in polar organic solvents but poorly soluble in water) makes it suitable for various cross-coupling reactions. Recent patent literature suggests applications in developing biodegradable polymers, aligning with circular economy initiatives.

Quality control standards for CAS 1858240-97-7 emphasize the importance of low heavy metal content and high chemical purity, especially for pharmaceutical applications. Suppliers typically provide certificates of analysis (CoA) detailing residual solvents and related substances. The compound's stability under standard storage conditions (room temperature, inert atmosphere) contributes to its handling advantages in industrial settings.

Emerging research explores the compound's potential in agrochemical formulations and corrosion inhibitors. Its metal-chelating properties may offer solutions for catalytic systems in green chemistry applications. As regulatory pressures increase on traditional chemicals, Thiophene-3-carboxylic acid 1,1-dioxide derivatives present environmentally friendlier alternatives for various industrial processes.

The global market for specialty thiophene derivatives is projected to grow significantly, driven by demand from the pharmaceutical intermediate sector and electronic materials industry. Strategic partnerships between custom synthesis providers and end-users are accelerating the development of novel applications for CAS 1858240-97-7 and related compounds.

From a safety perspective, proper laboratory handling procedures should be followed when working with this compound, including the use of appropriate PPE and engineering controls. While not classified as hazardous under standard regulations, prudent chemical hygiene practices are recommended during scale-up operations.

Future research directions may focus on optimizing large-scale synthesis routes for Thiophene-3-carboxylic acid 1,1-dioxide to improve cost-efficiency. The development of continuous flow chemistry methods could enhance production sustainability. Additionally, computational studies of its molecular interactions may unlock new applications in supramolecular chemistry and molecular recognition systems.